N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide

• IUPAC Name: 3-chloro-N-(3-oxo-4-prop-2-enyl-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C18H15ClN2O3/c1-2-8-21-15-10-14(6-7-16(15)24-11-17(21)22)20-18(23)12-4-3-5-13(19)9-12/h2-7,9-10H,1,8,11H2,(H,20,23)
• InChI Key: JNFLVEHQIYNINT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide, also known as DIMBOA-CI, is a natural compound found in maize plants. It belongs to the class of benzoxazinoids, which are secondary metabolites produced by plants for defense against pests and diseases. DIMBOA-CI has been the subject of scientific research due to its potential applications in various fields, including agriculture, medicine, and biotechnology.

Mechanism of Action

The mechanism of action of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide is not fully understood, but it is believed to involve multiple pathways. In plants, it acts as a defense compound by inhibiting the growth and development of pests and pathogens. In humans, it has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic properties. It has also been suggested to have a role in regulating gene expression and cell signaling pathways.
Biochemical and Physiological Effects
N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide has been shown to have various biochemical and physiological effects in plants and animals. In plants, it can induce the production of defense enzymes and secondary metabolites, leading to enhanced resistance against pests and diseases. In animals, it has been shown to have antioxidant and anti-inflammatory effects, which may protect against oxidative stress and inflammation-related diseases. It has also been suggested to have a role in regulating the immune system and modulating gut microbiota.

Advantages and Limitations for Lab Experiments

The use of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide in lab experiments has several advantages, including its natural origin, low toxicity, and broad-spectrum activity. It can be easily synthesized and purified, and its chemical structure can be modified to enhance its properties. However, its use in lab experiments also has some limitations, including its low solubility in water and its potential instability under certain conditions. Its activity may also vary depending on the target organism or system, requiring further optimization and characterization.

Future Directions

There are several future directions for research on N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide. In agriculture, it could be further developed as a natural alternative to synthetic pesticides, with a focus on enhancing its efficacy and reducing its environmental impact. In medicine, it could be investigated for its potential use in treating various diseases, including cancer, inflammation, and microbial infections. In biotechnology, it could be used as a tool for genetic transformation and crop improvement, with a focus on enhancing its stability and expression in plants. Further studies are needed to fully understand the mechanism of action and potential applications of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide in various fields.

Scientific Research Applications

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-3-chlorobenzamide has been extensively studied for its potential applications in various scientific fields. In agriculture, it has been shown to have insecticidal, fungicidal, and herbicidal properties, making it a promising alternative to synthetic pesticides. In medicine, it has been investigated for its anti-inflammatory, antioxidant, and anticancer activities, suggesting its potential use as a therapeutic agent. In biotechnology, it has been used as a marker for genetic transformation in plants, facilitating the development of new crop varieties with enhanced resistance to pests and diseases.